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Abstract: Pyrroloquinoline quinone (PQQ) is a redox-active o-quinone that functions as a

crucial cofactor for several bacterial dehydrogenases. While not synthesized by eukaryotes, it

is present in a wide array of dietary sources and is implicated in various physiological

processes, including mitochondrial biogenesis and antioxidant defense, making it a compound

of significant interest for researchers, scientists, and drug development professionals. This

document provides an in-depth technical overview of the natural distribution of PQQ, its

intricate biosynthetic pathway in prokaryotes, and detailed experimental methodologies for its

analysis.

Natural Sources of Pyrroloquinoline Quinone
PQQ is found ubiquitously in nature, with varying concentrations across different food groups.

Eukaryotic organisms are believed to acquire PQQ through their diet.[1][2] The highest

concentrations are generally observed in fermented products and certain plant-based foods.[3]

[4] Quantitative analysis reveals PQQ levels typically in the range of nanograms per gram

(ng/g) or nanograms per milliliter (ng/mL) of foodstuff.[4][5]

Quantitative Distribution of PQQ in Foods
The following table summarizes the concentration of free PQQ found in various common foods,

as determined by methods such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-tandem mass spectrometry (LC-MS/MS).
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Food Category Food Item
PQQ Concentration
(ng/g or ng/mL)

Reference(s)

Fermented Products
Natto (Fermented

Soybeans)
61.0 [6]

Miso 17.0 [6]

Tofu 24.0 [6]

Vegetables Parsley 34.0 [6]

Green Pepper 28.0 [6]

Spinach 7.0 [6]

Cabbage 7.0 [6]

Celery 7.0 [7]

Carrot 6.0 [6]

Tomato 9.0 [6]

Potato 18.0 [6]

Fruits Kiwi 27.0 [6]

Papaya 27.0 [6]

Banana 14.0 [6]

Orange 8.0 [6]

Apple 11.0 [6]

Beverages Green Tea 30.0 [6]

Oolong Tea 30.0 [6]

Coffee 1.0 [6]

Sake 3.7 [6]

Beer 3.8 [6]

Dairy & Animal Human Milk 140 - 180 [8]
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Cow's Milk (Skim) 3.4 - 10.0 [6][8]

Egg Yolk 7.0 - 18.0 [6][8]

Biosynthesis of PQQ in Prokaryotes
The biosynthesis of PQQ is a complex enzymatic process unique to bacteria.[9] It is derived

from a ribosomally synthesized precursor peptide, PqqA, through a series of post-translational

modifications.[10] In organisms like Klebsiella pneumoniae, the pathway requires a cluster of at

least six genes, pqqA through pqqF, often organized in an operon.[11][12]

Key Genes and Proteins in the PQQ Biosynthesis
Pathway

pqqA: Encodes a small precursor peptide (22-29 amino acids) that contains highly

conserved glutamate (Glu) and tyrosine (Tyr) residues, which serve as the building blocks for

the PQQ molecule.[13][14]

pqqB: The function of PqqB is not fully elucidated but it is not directly required for

biosynthesis. It may act as a carrier protein responsible for transporting the completed PQQ

cofactor across the plasma membrane into the periplasm or facilitate its release from the

PqqC enzyme.[11]

pqqC: Encodes a cofactorless oxidase that catalyzes the final, eight-electron oxidation step

in the pathway.[11][13] This crucial step converts the intermediate 3a-(2-amino-2-

carboxyethyl)-4,5-dioxo-4,5,6,7,8,9-hexahydroquinoline-7,9-dicarboxylic acid (AHQQ) into

the final PQQ molecule.[12][15]

pqqD: Encodes a small chaperone-like protein. PqqD is essential for the function of PqqE,

likely by presenting the PqqA peptide in the correct conformation for modification.[13][15]

pqqE: Encodes a radical S-adenosylmethionine (SAM) enzyme. PqqE is responsible for

catalyzing the initial and mechanistically challenging step: the formation of a new C-C bond

to cross-link the side chains of the glutamate and tyrosine residues within the PqqA peptide.

[10][11]
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pqqF: Encodes a peptidase that recognizes the modified PqqA peptide and proteolytically

excises the cross-linked Glu-Tyr di-amino acid precursor from the peptide backbone.[11][16]

PQQ Biosynthesis Signaling Pathway
The synthesis of PQQ from the PqqA precursor peptide is a multi-step enzymatic cascade. The

process begins with the formation of a crucial carbon-carbon bond between the precursor

amino acids, followed by proteolytic cleavage, spontaneous cyclization, and a final oxidation to

yield the mature cofactor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Levels of pyrroloquinoline quinone in various foods - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Pyrroloquinoline Quinone (PQQ): Its impact on human health and potential benefits: PQQ:
Human health impacts and benefits - PMC [pmc.ncbi.nlm.nih.gov]

3. santabiotech.com [santabiotech.com]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

6. scispace.com [scispace.com]

7. PQQ Supplements: Benefits, Side Effects, and More [webmd.com]

8. Pyrroloquinoline quinone: Food sources, benefits and side effects_Chemicalbook
[chemicalbook.com]

9. Biogenesis of the peptide-derived redox cofactor PQQ - PMC [pmc.ncbi.nlm.nih.gov]

10. Pyrroloquinoline quinone - Wikipedia [en.wikipedia.org]

11. The pyrroloquinoline quinone biosynthesis pathway revisited: A structural approach -
PMC [pmc.ncbi.nlm.nih.gov]

12. journals.asm.org [journals.asm.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2294125/
https://www.researchgate.net/publication/5481851_The_pyrroloquinoline_quinone_biosynthesis_pathway_revisited_A_structural_approach
https://www.benchchem.com/product/b135831?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/7733865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11541945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11541945/
https://santabiotech.com/what-foods-are-high-in-pqq/
https://www.mdpi.com/2076-3921/13/9/1027
https://www.researchgate.net/publication/15465054_Levels_of_pyrroloquinoline_quinone_in_various_foods
https://scispace.com/pdf/levels-of-pyrroloquinoline-quinone-in-various-foods-3dit07wnsg.pdf
https://www.webmd.com/vitamins-and-supplements/what-to-know-about-pqq-supplements
https://www.chemicalbook.com/article/pyrroloquinoline-quinone-food-sources-benefits-and-side-effects.htm
https://www.chemicalbook.com/article/pyrroloquinoline-quinone-food-sources-benefits-and-side-effects.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7736144/
https://en.wikipedia.org/wiki/Pyrroloquinoline_quinone
https://pmc.ncbi.nlm.nih.gov/articles/PMC2294125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2294125/
https://journals.asm.org/doi/10.1128/jb.177.17.5088-5098.1995
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Distribution and Properties of the Genes Encoding the Biosynthesis of the Bacterial
Cofactor, Pyrroloquinoline Quinone - PMC [pmc.ncbi.nlm.nih.gov]

14. Transcriptional analysis of pqqD and study of the regulation of pyrroloquinoline quinone
biosynthesis in Methylobacterium extorquens AM1 - PubMed [pubmed.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Pyrroloquinoline Quinone (PQQ): A Technical Guide to
Natural Sources and Biosynthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135831#pyrroloquinoline-quinone-natural-sources-
and-biosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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